3-ethoxy-N-3-pyridinylbenzamide

• IUPAC Name: 3-ethoxy-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C14H14N2O2/c1-2-18-13-7-3-5-11(9-13)14(17)16-12-6-4-8-15-10-12/h3-10H,2H2,1H3,(H,16,17)
• InChI Key: HDGNEWOZIATKFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CN=CC=C2
• Molecular Formula: C14H14N2O2
• DSSTOX Substance ID: DTXSID40355263
• Molecular Weight: 242.27 g/mol
• CAS No.: 5752-85-2

Description

3-ethoxy-N-3-pyridinylbenzamide, also known as ABT-594, is a synthetic compound that has been extensively researched due to its potential as a novel analgesic drug. This compound is a member of the class of compounds known as nicotinic acetylcholine receptor agonists, which are known to have analgesic effects.

Mechanism of Action

3-ethoxy-N-3-pyridinylbenzamide acts as an agonist of nicotinic acetylcholine receptors, which are found in the nervous system. These receptors are involved in the transmission of pain signals, and activation of these receptors by this compound leads to the release of neurotransmitters that inhibit pain transmission. This compound has been shown to have a high affinity for certain subtypes of nicotinic acetylcholine receptors, making it a selective analgesic agent.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain, leading to analgesia and a sense of euphoria. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-ethoxy-N-3-pyridinylbenzamide has several advantages for use in lab experiments. It is a selective agonist of nicotinic acetylcholine receptors, making it a useful tool for studying the role of these receptors in pain transmission. This compound has also been shown to have a long duration of action, making it useful for studying the effects of chronic pain. However, this compound has several limitations, including its potential to induce addiction and tolerance, making it less suitable for long-term use.

Future Directions

There are several future directions for research on 3-ethoxy-N-3-pyridinylbenzamide. One area of interest is the development of new analogs of this compound with improved pharmacokinetic properties. Another area of interest is the development of combination therapies that include this compound and other analgesic agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential for use in the treatment of pain.

Synthesis Methods

The synthesis of 3-ethoxy-N-3-pyridinylbenzamide involves several steps, including the preparation of 3-ethoxyaniline, the formation of a pyridine ring, and the attachment of a benzamide group. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

3-ethoxy-N-3-pyridinylbenzamide has been extensively studied for its potential as an analgesic drug. It has been found to be effective in treating acute and chronic pain in animal models, including neuropathic pain. This compound has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory pain.